Cas no 2229610-55-1 (1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229610-55-1
• MF: C₁₀H₁₀ClF₂NO
• MW: 233.642308712006
• CID: 6000972
• PubChem ID: 165706550
• Update Time: 2025-05-20

1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1954021
• 2229610-55-1

• Inchi： 1S/C10H10ClF2NO/c1-15-8-3-2-6(4-7(8)11)9(14)5-10(9,12)13/h2-4H,5,14H2,1H3
• InChI Key： DRSISRKGIPEJGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1(F)F)N)OC

Computed Properties

• Exact Mass: 233.0418980g/mol
• Monoisotopic Mass: 233.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine

1-(3-Chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229610-55-1): An Overview of a Novel Compound in Medicinal Chemistry

1-(3-Chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229610-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its 3-chloro-4-methoxyphenyl and 2,2-difluorocyclopropan-1-amine moieties, offers a promising scaffold for the development of new therapeutic agents.

The chemical structure of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is particularly intriguing due to the presence of the cyclopropane ring, which introduces significant steric constraints and electronic effects. The chloro and methoxy substituents on the phenyl ring further modulate the compound's properties, potentially influencing its binding affinity and selectivity for various biological targets.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery due to their ability to enhance metabolic stability and improve pharmacokinetic properties. The difluoromethyl group in 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is a prime example of this trend. Fluorine atoms can significantly alter the electronic distribution within a molecule, leading to improved lipophilicity and reduced susceptibility to metabolic degradation.

The biological activity of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine has been the subject of several studies. Preliminary research has indicated that this compound exhibits potent activity against a range of biological targets, including enzymes and receptors involved in various disease pathways. For instance, it has shown promising inhibitory effects on specific kinases, which are key players in signal transduction pathways implicated in cancer and inflammatory diseases.

In addition to its potential as a direct therapeutic agent, 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine serves as an important lead compound for further structural modifications. Chemists and pharmacologists are actively exploring ways to optimize its structure to enhance its potency, selectivity, and safety profile. This includes the introduction of additional functional groups or modifications to the existing scaffold to fine-tune its pharmacological properties.

The synthesis of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine is a challenging task due to the complexity of its structure. However, recent advances in synthetic methodologies have made it possible to produce this compound with high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in overcoming these synthetic challenges.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine. Early results from preclinical studies have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings suggest that it has the potential to be developed into a viable therapeutic option for various diseases.

In conclusion, 1-(3-chloro-4-methoxyphenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229610-55-1) represents an exciting advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatments in areas such as oncology and inflammatory disorders.